Cas no 28926-65-0 (Phosphine,P,P',P''-methylidynetris[diphenyl-)

• Product Name: Phosphine,P,P',P''-methylidynetris[diphenyl-
• CAS No: 28926-65-0
• MF: C₃₇H₃₁P₃
• MW: 568.563331842422
• MDL: MFCD00015527
• CID: 254288
• PubChem ID: 329766101
• Update Time: 2025-04-19

Phosphine,P,P',P''-methylidynetris[diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Tris(diphenylphosphino)methane
• bis(diphenylphosphanyl)methyl-diphenylphosphane
• Phosphine, P,P',P''-methylidynetris[diphenyl-
• DTXSID10390702
• tris(diphenylphosphino)methane
• CS-0108404
• 1,1,1-TRIS(DIPHENYLPHOSPHINO)METHANE, 97%
• MFCD00015527
• Methanetriyltris(diphenylphosphane)
• FT-0751347
• SCHEMBL4154506
• 28926-65-0
• tris(diphenylphosphaneyl)methane
• G73004
• [bis(diphenylphosphanyl)methyl]diphenylphosphane
• Phosphine,P,P',P''-methylidynetris[diphenyl-

• MDL： MFCD00015527
• Inchi： 1S/C37H31P3/c1-7-19-31(20-8-1)38(32-21-9-2-10-22-32)37(39(33-23-11-3-12-24-33)34-25-13-4-14-26-34)40(35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30,37H
• InChI Key： KYDFRUPZLLIHQE-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C(P(C1C=CC=CC=1)C1C=CC=CC=1)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 568.16400
• Monoisotopic Mass: 568.16386198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 175-180 °C
• PSA: 40.77000
• LogP: 7.66870
• Solubility: Not available

Phosphine,P,P',P''-methylidynetris[diphenyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C